N-(2-(furan-2-yl)-2-methoxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-methoxyethyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H19N3O4S/c1-9-13(10(2)16(3)15-9)21(17,18)14-8-12(19-4)11-6-5-7-20-11/h5-7,12,14H,8H2,1-4H3
• InChI Key: SFOUERFWYJJQLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)NCC(C2=CC=CO2)OC
• Molecular Formula: C13H19N3O4S
• Molecular Weight: 313.37 g/mol

Description

Furan derivatives are a group of compounds that contain a furan ring, which is a heterocyclic compound with a 5-membered aromatic ring and four carbon atoms and one oxygen. They have been studied for their potential applications in various fields.

Synthesis Analysis

The synthesis of furan derivatives often involves the reaction of furfuryl alcohol with various reagents. For example, furan-2-ylmethanethiol, a furan derivative, can be synthesized by reacting furfuryl alcohol with thiourea in hydrochloric acid.

Molecular Structure Analysis

The molecular structure of furan derivatives can be analyzed using various spectroscopic techniques. For instance, N′-(furan-2-ylmethylene)-2-hydroxybenzohydrazide, a furan derivative, was characterized through various spectral studies.

Physical And Chemical Properties Analysis

Furan derivatives generally have unique physical and chemical properties. For example, furan-2-ylmethanethiol is a clear colorless liquid when pure, but it becomes yellow colored upon prolonged standing.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. . Specifically, this compound may exhibit antibacterial activity against both gram-positive and gram-negative bacteria.

Other Therapeutic Applications

Beyond the mentioned fields, furan-containing compounds have been investigated for their diuretic, muscle relaxant, anti-protozoal, and anti-anxiety properties. .

Mechanism of Action

The mechanism of action of furan derivatives can vary depending on their chemical structure and the biological system they interact with. Some furan derivatives are known to interact with proteins and amino acids via the azomethine nitrogen and furanyl-O.

Safety and Hazards

The safety and hazards of furan derivatives can vary widely depending on their specific chemical structure. For example, furfuryl alcohol is considered hazardous and has specific handling requirements.

Future Directions

Furan derivatives are being studied for their potential applications in various fields. For example, they have been studied for their potential use in the synthesis of chiral furans.